Cas no 1185319-13-4 (1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride)

• Product Name: 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride
• CAS No: 1185319-13-4
• MF: C₁₂H₁₇ClN₄
• MW: 252.743180990219
• CID: 2190176
• PubChem ID: 45786741
• Update Time: 2025-06-08

1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride
• 1-(1H-benzimidazol-2-yl)piperidin-4-amine,hydrochloride
• 1-(1H-Benzimidazol-2-yl)piperidin-4-amine--hydrogen chloride (1/1)
• 1-(1H-benzimidazol-2-yl)piperidin-4-amine;hydrochloride
• 1-(1H-Benzo[d]imidazol-2-yl)piperidin-4-amine hydrochloride
• DTXSID70671428
• 1185319-13-4
• AKOS015940883
• 1-(1H-Benzo[d]imidazol-2-yl)piperidin-4-aminehydrochloride
• DB-300325

• MDL： MFCD09877693
• Inchi： 1S/C12H16N4.ClH/c13-9-5-7-16(8-6-9)12-14-10-3-1-2-4-11(10)15-12;/h1-4,9H,5-8,13H2,(H,14,15);1H
• InChI Key： RTAHFAMTBDMVIG-UHFFFAOYSA-N
• SMILES： Cl.N1(C2=NC3C=CC=CC=3N2)CCC(CC1)N

Computed Properties

• Exact Mass: 252.1141743Da
• Monoisotopic Mass: 252.1141743Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9Ų

Additional information on 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride

Introduction to 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride (CAS No: 1185319-13-4)

1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride, identified by its CAS number 1185319-13-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic amine derivatives that have garnered attention due to their potential biological activities and structural versatility. The molecular structure incorporates both benzoimidazole and piperidine moieties, which are well-known for their role in modulating various biological pathways. In recent years, such hybrid molecules have been extensively explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

The benzoimidazole moiety is a prominent scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. It exhibits a broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The piperidine ring, on the other hand, is a common pharmacophore found in many drugs due to its ability to enhance solubility and metabolic stability. The combination of these two structural components in 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride suggests a potential for multifunctional activity, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such hybrid compounds for their binding affinity to target proteins. Studies have indicated that the benzoimidazole-piperidine scaffold can effectively interact with enzymes and receptors involved in critical disease pathways. For instance, research has shown that derivatives of this class can modulate kinases and other signaling proteins, which are often implicated in cancer progression. The hydrochloride salt form of this compound enhances its solubility, which is a crucial factor in drug formulation and bioavailability.

The synthesis of 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzoimidazole ring is typically synthesized via condensation reactions between o-halobenzamides and ammonia or ammonium salts. Subsequent functionalization of the piperidine ring through nucleophilic substitution or reductive amination allows for the introduction of the amine group at the 4-position. The final step involves salt formation with hydrochloric acid to improve stability and handling properties.

In vitro studies have begun to explore the pharmacological profile of 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride. Initial results suggest that this compound exhibits inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer. The binding interactions between this molecule and its target proteins have been analyzed using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its mechanism of action. These structural insights are crucial for optimizing the compound’s potency and selectivity.

The potential therapeutic applications of 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride are broad and warrant further exploration. Given its dual functionality, this compound could serve as a lead structure for developing drugs targeting multiple diseases simultaneously. Additionally, its structural features make it amenable to modifications that could enhance its pharmacokinetic properties, such as bioavailability and tissue distribution.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride. These algorithms can predict biological activity based on molecular descriptors, allowing researchers to prioritize compounds for experimental validation. Such high-throughput virtual screening methods have significantly reduced the time and cost associated with hit identification in early-stage drug development.

The safety profile of any pharmaceutical candidate is paramount before it can enter clinical trials. Preliminary toxicology studies on 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride have been conducted to assess its acute toxicity and potential side effects. These studies involve both in vitro cell-based assays and animal models to evaluate systemic exposure and organ-specific effects. Preliminary findings indicate that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile for further development.

The regulatory landscape for new drug development requires stringent compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). As such, comprehensive documentation detailing the synthesis, characterization, pharmacological activity, safety data, and proposed clinical trials must be submitted during regulatory submissions. The robustness of this data package ensures that 1-(1H-benzoimidazol-2-yl)-piperidin-4-ylamine hydrochloride can proceed through the necessary stages toward market approval.

In conclusion,1-(1H-benzoimidazol-2-ylyl)-pipetdinr4-yiamine hydrochloride (CAS No: 1185319134) represents a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its combination of a benzoimidazole core with a piperidine moiety offers potential therapeutic benefits across multiple disease indications. With ongoing research aimed at optimizing its pharmacological properties and safety profile,this compound holds significant promise as a lead structure for future drug development efforts.